Cas no 4354-58-9 (Cyclohexanehexanol)

• Product Name: Cyclohexanehexanol
• CAS No: 4354-58-9
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 929026
• PubChem ID: 20364
• Update Time: 2025-06-08

Cyclohexanehexanol Chemical and Physical Properties

Names and Identifiers

• 6-cyclohexylhexan-1-ol
• 6-CYCLOHEXANEHEXANOL
• 6-cyclohexyl-hexan-1-ol
• AC1L2G44
• Cyclohexanehexanol
• Hexanol-1, 6-cyclohexyl-
• NSC524957
• SureCN1006500
• 6-Cyclohexyl-1-hexanol #
• DS-002603
• ZE7
• DTXSID50195874
• 4354-58-9
• AKOS006285171
• NSC-524957
• NSC 524957
• cyclohexane-hexanol
• SCHEMBL1006500

• Inchi： 1S/C12H24O/c13-11-7-2-1-4-8-12-9-5-3-6-10-12/h12-13H,1-11H2
• InChI Key： SRWKSFRBHIWJSD-UHFFFAOYSA-N
• SMILES： OCCCCCCC1CCCCC1

Computed Properties

• Exact Mass: 184.18282
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Colorless oilyCombustible liquid.It smells like camphor.
• Density: 0.9493
• Boiling Point: 161.1℃
• Flash Point: 67.2℃
• Refractive Index: 1.4648
• PSA: 20.23
• Freezing Point: 25.15℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on Cyclohexanehexanol

Comprehensive Overview of Cyclohexanehexanol (CAS No. 4354-58-9): Properties, Applications, and Industry Insights

Cyclohexanehexanol (CAS No. 4354-58-9), a versatile cyclic alcohol, has garnered significant attention in industrial and research applications due to its unique chemical structure and functional properties. This compound, also referred to by its systematic name 1,2,3,4,5,6-cyclohexanehexol, belongs to the family of polyols and exhibits remarkable solubility in polar solvents, making it a valuable intermediate in organic synthesis and material science. Its molecular formula, C₆H₁₂O₆, highlights its hexahydroxy-substituted cyclohexane backbone, which contributes to its stability and reactivity under controlled conditions.

In recent years, the demand for sustainable chemical alternatives has driven interest in Cyclohexanehexanol as a potential bio-based platform chemical. Researchers are exploring its role in green chemistry initiatives, particularly in the development of biodegradable polymers and renewable materials. This aligns with global trends emphasizing carbon neutrality and circular economy principles. The compound’s ability to undergo selective oxidation or esterification reactions further enhances its utility in producing high-value derivatives for pharmaceuticals, cosmetics, and specialty chemicals.

From a technical perspective, Cyclohexanehexanol demonstrates notable thermal stability, with a melting point range of 160–165°C, and is often characterized using advanced analytical techniques such as NMR spectroscopy and HPLC-MS. Its stereochemistry—typically existing as a mixture of cis and trans isomers—adds complexity to its applications, requiring precise synthesis protocols. Industrial users frequently search for Cyclohexanehexanol suppliers, purity specifications, and custom synthesis options, reflecting its niche but growing market presence.

The compound’s relevance extends to the cosmetic industry, where its humectant properties are valued in moisturizing formulations. Additionally, its potential as a chelating agent in water treatment systems has sparked interest in environmental applications. As regulatory frameworks evolve, CAS No. 4354-58-9 is increasingly scrutinized for toxicological profiles and eco-compliance, with studies confirming its low acute toxicity under standard handling conditions.

Innovations in catalytic hydrogenation and enzymatic synthesis have improved the cost-efficiency of producing Cyclohexanehexanol, addressing one of the key challenges in its commercialization. Patent literature reveals growing IP activity around derivative compounds, particularly in drug delivery systems and functional coatings. For laboratories and manufacturers, proper storage recommendations—such as protection from light and moisture—are critical to maintaining the compound’s integrity over time.

Looking ahead, the intersection of AI-driven molecular design and high-throughput screening may unlock new applications for Cyclohexanehexanol, particularly in computational chemistry workflows. As industries prioritize bio-compatibility and low environmental impact, this compound’s multifaceted nature positions it as a compelling subject for future research and development.